Cas no 182237-54-3 (Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester)

Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester structure
182237-54-3 structure
Product Name:Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
CAS No:182237-54-3
MF:C8H15NO4
MW:189.209002733231
CID:113811
PubChem ID:18961663
Update Time:2025-04-18

Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
    • tert-butyl N-ethoxycarbonylcarbamate
    • Imidodicarbonic acid, 1,1-dimethylethyl ethyl ester (9CI)
    • 182237-54-3
    • boc-urethane
    • SCHEMBL343190
    • tert-Butyl ethyl 2-imidodicarbonate
    • Imidodicarbonic acid,1,1-dimethylethyl ethyl ester(9ci)
    • DTXSID30596901
    • DTXCID60547663
    • Inchi: 1S/C8H15NO4/c1-5-12-6(10)9-7(11)13-8(2,3)4/h5H2,1-4H3,(H,9,10,11)
    • InChI Key: UQUYNGRHPOJDLJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.10015
  • Monoisotopic Mass: 189.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
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